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Compound of Interest

Compound Name: N-Formyl-DL -ethionine

Cat. No.: B143653

For Researchers, Scientists, and Drug Development Professionals

N-Formyl-DL-ethionine is a chemically modified, non-proteinogenic amino acid. As the N-
formylated version of DL-ethionine, the ethyl analog of methionine, it holds significant interest
for researchers in immunology, cell signaling, and drug development. This technical guide
provides an in-depth overview of its chemical structure, properties, and potential biological
significance, with a focus on its relationship to the well-characterized N-formylmethionine
signaling pathway.

Chemical Structure and Properties

N-Formyl-DL-ethionine is a derivative of the amino acid ethionine, featuring a formyl group (-
CHO) attached to the alpha-amino group. This modification is analogous to the N-formylation of
methionine, which plays a crucial role in bacterial protein synthesis and innate immunity.

Chemical Structure:

The structure of N-Formyl-DL-ethionine can be represented by the following SMILES string:
O=CN--INVALID-LINK--C(O)=0 (for the L-isomer) and O=CN--INVALID-LINK--C(O)=0 (for the
D-isomer). The DL-form is a racemic mixture of these two enantiomers.

A 2D representation of the chemical structure is as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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